Cas no 2757927-96-9 (4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757927-96-9
• MF: C₁₃H₁₀FNO₅S
• MW: 311.28560590744
• CID: 6588481
• PubChem ID: 165979377
• Update Time: 2025-07-20

4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate
• EN300-37153221
• 2757927-96-9
• 4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10FNO5S/c1-9-2-5-11(6-3-9)21(18,19)20-13-7-4-10(14)8-12(13)15(16)17/h2-8H,1H3
• InChI Key： XWWMKAMYWKADFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 311.02637176g/mol
• Monoisotopic Mass: 311.02637176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-96-9)

4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 2757927-96-9) is a specialized sulfonate ester compound that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique fluoro and nitro functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, combining a 4-methylbenzene sulfonate moiety with a 4-fluoro-2-nitrophenyl group, enables precise reactivity in cross-coupling reactions and other synthetic transformations.

In recent years, the demand for fluorinated aromatic compounds like 4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate has surged due to their applications in drug discovery and agrochemicals. Researchers are particularly interested in its potential as a building block for PET imaging agents and kinase inhibitors, aligning with trending topics such as precision medicine and targeted therapies. The compound's electron-withdrawing properties, imparted by the nitro and fluoro substituents, make it invaluable for designing high-performance materials with enhanced stability.

From a synthetic chemistry perspective, CAS No. 2757927-96-9 is often employed in nucleophilic aromatic substitution (SNAr) reactions, where its sulfonate group acts as an excellent leaving group. This reactivity is critical for constructing complex heterocyclic frameworks, a hot topic in green chemistry and catalysis. Notably, the compound's compatibility with palladium-catalyzed and photoredox methodologies has been explored in peer-reviewed studies, addressing common search queries like "how to functionalize fluorinated aromatics" or "applications of sulfonate esters in synthesis."

The 4-Fluoro-2-nitrophenyl segment of this compound also aligns with industry trends toward bioisosteres, a frequently searched term in medicinal chemistry circles. By replacing hydrogen with fluorine, researchers can modulate a molecule's lipophilicity, metabolic stability, and binding affinity—key factors in optimizing lead compounds. This has led to its inclusion in libraries for high-throughput screening (HTS), particularly in projects targeting GPCRs and ion channels.

Environmental and regulatory considerations further highlight the importance of 4-Fluoro-2-nitrophenyl 4-methylbenzene-1-sulfonate. As industries shift toward sustainable chemistry, its role in atom-efficient reactions minimizes waste generation. Questions like "are fluorinated compounds environmentally safe?" often arise in forums, underscoring the need for data on its biodegradation and ecotoxicity—areas where ongoing research is active.

In summary, CAS No. 2757927-96-9 represents a convergence of cutting-edge synthesis, pharmaceutical innovation, and environmental consciousness. Its multifaceted applications—from material science to life sciences—ensure its relevance in both academic and industrial settings. As search trends indicate growing interest in fluorine chemistry and sulfonate-based linkers, this compound is poised to remain a focal point in scientific discourse.